Cas no 301221-97-6 (3-ethyl-2-hydroxypentanoic acid)

• Product Name: 3-ethyl-2-hydroxypentanoic acid
• CAS No: 301221-97-6
• Molecular Formula: C₇H₁₄O₃
• Molecular Weight: 146.18426
• CID: 1441639
• PubChem ID: 22594731

3-ethyl-2-hydroxypentanoic acid Properties

Names and Identifiers

• Pentanoic acid, 3-ethyl-2-hydroxy-
• 3-ethyl-2-hydroxypentanoic acid
• SCHEMBL1260108
• 3-ethyl-2-hydroxyvaleric acid
• AKOS010573488
• EN300-1859721
• 2-hydroxy-3-ethylpentanoic acid
• MBJNVIFBWMTUSE-UHFFFAOYSA-N
• 301221-97-6
• DA-07160

• InChIKey： MBJNVIFBWMTUSE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O3/c1-3-5(4-2)6(8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
• SMILES： CCC(CC)C(C(=O)O)O

Computed Properties

• Exact Mass: 146.09432
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.094
• Heavy Atom Count: 10
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids